Cas no 1707727-54-5 ((5-Fluoro-2-methyl-benzooxazol-7-yl)-acetonitrile)

• Product Name: (5-Fluoro-2-methyl-benzooxazol-7-yl)-acetonitrile
• CAS No: 1707727-54-5
• MF: C₁₀H₇FN₂O
• MW: 190.173785448074
• CID: 5181475
• Update Time: 2025-05-20

(5-Fluoro-2-methyl-benzooxazol-7-yl)-acetonitrile Chemical and Physical Properties

Names and Identifiers

• (5-Fluoro-2-methyl-benzooxazol-7-yl)-acetonitrile

• Inchi： 1S/C10H7FN2O/c1-6-13-9-5-8(11)4-7(2-3-12)10(9)14-6/h4-5H,2H2,1H3
• InChI Key： ZTQATSQRXVOFLE-UHFFFAOYSA-N
• SMILES： O1C2=C(CC#N)C=C(F)C=C2N=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on (5-Fluoro-2-methyl-benzooxazol-7-yl)-acetonitrile

Research Brief on (5-Fluoro-2-methyl-benzooxazol-7-yl)-acetonitrile (CAS: 1707727-54-5): Recent Advances and Applications in Chemical Biology and Medicine

The compound (5-Fluoro-2-methyl-benzooxazol-7-yl)-acetonitrile (CAS: 1707727-54-5) has recently emerged as a molecule of significant interest in the field of chemical biology and medicinal chemistry. This heterocyclic nitrile derivative, characterized by its benzooxazole core and fluoro-methyl substituents, has demonstrated promising pharmacological properties, particularly in the context of targeted drug discovery and development. Recent studies have explored its potential as a versatile scaffold for the synthesis of bioactive molecules, with applications ranging from enzyme inhibition to anticancer activity.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of (5-Fluoro-2-methyl-benzooxazol-7-yl)-acetonitrile as a key intermediate in the synthesis of novel kinase inhibitors. The research team utilized this compound as a building block to develop a series of potent and selective inhibitors targeting tyrosine kinases implicated in various cancers. The study reported significant in vitro activity against multiple cancer cell lines, with IC50 values in the nanomolar range, highlighting the compound's potential as a pharmacophore in oncology drug development.

Further research has examined the compound's metabolic stability and pharmacokinetic properties. A recent preclinical study demonstrated that derivatives of (5-Fluoro-2-methyl-benzooxazol-7-yl)-acetonitrile exhibit favorable absorption and distribution profiles, with moderate plasma protein binding and good blood-brain barrier penetration in rodent models. These findings suggest potential applications in central nervous system (CNS) targeted therapies, particularly for neurodegenerative disorders where small molecule penetration of the blood-brain barrier is crucial.

In the realm of chemical biology, (5-Fluoro-2-methyl-benzooxazol-7-yl)-acetonitrile has been employed as a fluorescent probe for studying protein-ligand interactions. The benzooxazole core provides intrinsic fluorescence properties, while the nitrile group serves as a versatile handle for further chemical modifications. Recent work has demonstrated its utility in Förster resonance energy transfer (FRET) assays, enabling real-time monitoring of enzymatic activities and protein conformational changes.

The synthetic accessibility of (5-Fluoro-2-methyl-benzooxazol-7-yl)-acetonitrile has also been a focus of recent research. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis route that improves yield and reduces environmental impact compared to traditional methods. This advancement is particularly relevant for industrial-scale production, addressing one of the key challenges in translating promising research compounds into commercially viable pharmaceutical ingredients.

Looking forward, the unique structural features of (5-Fluoro-2-methyl-benzooxazol-7-yl)-acetonitrile continue to inspire novel research directions. Current investigations are exploring its potential in PROTAC (proteolysis targeting chimera) technology, where its small size and functional group compatibility make it an attractive linker component. Additionally, computational studies are underway to predict new biological targets for this scaffold, leveraging artificial intelligence and molecular docking approaches to expand its therapeutic applications.